Cas no 7397-06-0 (4-(tert-Butyl)-1,2-dimethylbenzene)

• Product Name: 4-(tert-Butyl)-1,2-dimethylbenzene
• CAS No: 7397-06-0
• MF: C₁₂H₁₈
• MW: 162.271323680878
• MDL: MFCD00038277
• CID: 85910
• PubChem ID: 87564268
• Update Time: 2025-04-18

4-(tert-Butyl)-1,2-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Butyl)-1,2-dimethylbenzene
• 4-tert-Butyl-1,2-dimethylbenzene
• Butylxylene
• 1,2-Dimethyl-4-tert-butylbenzene
• 4-tert-Butyl-o-xylene
• 1,2-dimethyl-4-(tert-butyl)-benzene
• 1,2-dimethyl-4-(1,1-dimethylethyl)benzene
• 1,2-dimethyl-4-t-butylbenzene
• 3,4-dimethyl-tert-butylbenzene
• 4-t-Butyl-o-xylene
• 4-tert-butyl-1,2-dimethyl-benzene
• 1-tert-Butyl-3,4-dimethylbenzene
• 3,4-Dimethyl-1-tert-butylbenzene
• Benzene, 4-(1,1-dimethylethyl)-1,2-dimethyl-
• QRPPSTNABSMSCS-UHFFFAOYSA-N
• o-Xylene, 4-tert-butyl-
• AS-P2
• 1486AC
• SBB00808

• MDL： MFCD00038277
• Inchi： 1S/C12H18/c1-9-6-7-11(8-10(9)2)12(3,4)5/h6-8H,1-5H3
• InChI Key： QRPPSTNABSMSCS-UHFFFAOYSA-N
• SMILES： C(C)(C)(C)C1C=CC(C)=C(C)C=1
• BRN： 1925371

Computed Properties

• Exact Mass: 162.14100
• Monoisotopic Mass: 162.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.871 g/mL at 25 °C(lit.)
• Melting Point: 102-103 ºC
• Boiling Point: 211°C(lit.)
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• Refractive Index: n20/D 1.498(lit.)
• Solubility: Insuluble (7.1E-4 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 3.60090
• Solubility: Insoluble in water

4-(tert-Butyl)-1,2-dimethylbenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• TSCA：Yes
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons